Cas no 1379151-12-8 ((3,3-Difluorocyclohexyl)methanamine)
1379151-12-8 structure
Product Name:(3,3-Difluorocyclohexyl)methanamine
CAS No:1379151-12-8
MF:C7H13F2N
MW:149.18162894249
MDL:MFCD26407698
CID:4592585
PubChem ID:83670258
Update Time:2024-11-05
(3,3-Difluorocyclohexyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (3,3-difluorocyclohexyl)methanamine
- 1-[(1R)-3,3-difluorocyclohexyl]methanamine
- 1-[(1S)-3,3-difluorocyclohexyl]methanamine
- KUHHSYYOTFOMJB-UHFFFAOYSA-N
- (3,?3-?difluorocyclohexyl)?methanamine
- Z1993523188
- C-(3,3-Difluoro-cyclohexyl)-methylamine
- AKOS023400861
- AB91962
- SCHEMBL17311021
- CS-0058210
- AS-53930
- SY154758
- EN300-136211
- MFCD26407698
- AB87200
- P17303
- 1379151-12-8
- AB91959
- (3,3-Difluorocyclohexyl)methanamine
-
- MDL： MFCD26407698
- Inchi： 1S/C7H13F2N/c8-7(9)3-1-2-6(4-7)5-10/h6H,1-5,10H2
- InChI Key： KUHHSYYOTFOMJB-UHFFFAOYSA-N
- SMILES： FC1(CCCC(CN)C1)F
Computed Properties
- Exact Mass: 149.10160574g/mol
- Monoisotopic Mass: 149.10160574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 1.4
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 170.7±10.0 °C at 760 mmHg
- Flash Point: 65.1±6.0 °C
- Vapor Pressure: 1.4±0.3 mmHg at 25°C
(3,3-Difluorocyclohexyl)methanamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3,3-Difluorocyclohexyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D587354-100mg |
(3,3-difluorocyclohexyl)methanamine |
1379151-12-8 | 97% | 100mg |
$220 | 2024-07-21 | |
| eNovation Chemicals LLC | D587354-250MG |
(3,3-difluorocyclohexyl)methanamine |
1379151-12-8 | 97% | 250mg |
$335 | 2024-07-21 | |
| eNovation Chemicals LLC | D587354-500MG |
(3,3-difluorocyclohexyl)methanamine |
1379151-12-8 | 97% | 500mg |
$560 | 2024-07-21 | |
| eNovation Chemicals LLC | D587354-1G |
(3,3-difluorocyclohexyl)methanamine |
1379151-12-8 | 97% | 1g |
$840 | 2024-07-21 | |
| eNovation Chemicals LLC | D587354-5G |
(3,3-difluorocyclohexyl)methanamine |
1379151-12-8 | 97% | 5g |
$2530 | 2024-07-21 | |
| eNovation Chemicals LLC | D587354-10G |
(3,3-difluorocyclohexyl)methanamine |
1379151-12-8 | 97% | 10g |
$4300 | 2024-07-21 | |
| Enamine | EN300-136211-0.05g |
(3,3-difluorocyclohexyl)methanamine |
1379151-12-8 | 95% | 0.05g |
$161.0 | 2023-02-15 | |
| Enamine | EN300-136211-0.1g |
(3,3-difluorocyclohexyl)methanamine |
1379151-12-8 | 95% | 0.1g |
$239.0 | 2023-02-15 | |
| Enamine | EN300-136211-0.25g |
(3,3-difluorocyclohexyl)methanamine |
1379151-12-8 | 95% | 0.25g |
$341.0 | 2023-02-15 | |
| Enamine | EN300-136211-0.5g |
(3,3-difluorocyclohexyl)methanamine |
1379151-12-8 | 95% | 0.5g |
$538.0 | 2023-02-15 |
(3,3-Difluorocyclohexyl)methanamine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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